5-phenyl-2-(3-pyridinyl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 5-phenyl-2-pyridin-3-yl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C17H10F3N5/c18-17(19,20)14-9-13(11-5-2-1-3-6-11)22-16-23-15(24-25(14)16)12-7-4-8-21-10-12/h1-10H
• InChI Key: OPAFCSZWHQDHTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=NC(=NN3C(=C2)C(F)(F)F)C4=CN=CC=C4
• Molecular Formula: C17H10F3N5
• Molecular Weight: 341.29 g/mol

Description

5-phenyl-2-(3-pyridinyl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-phenyl-2-(3-pyridinyl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine involves the inhibition of protein kinase enzymes, which are responsible for regulating various cellular processes, including cell growth, proliferation, and survival. By inhibiting these enzymes, this compound induces cell cycle arrest and apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-phenyl-2-(3-pyridinyl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine have been extensively studied in vitro and in vivo. It has been found to exhibit low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer treatment. Additionally, it has been shown to modulate various signaling pathways involved in inflammation, angiogenesis, and immune response, suggesting potential applications in the treatment of inflammatory and autoimmune diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-phenyl-2-(3-pyridinyl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine in lab experiments include its high potency, selectivity, and low toxicity towards cancer cells. However, its limitations include its poor solubility in water and low bioavailability, which may affect its efficacy in vivo.

Future Directions

There are several potential future directions for the research and development of 5-phenyl-2-(3-pyridinyl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine. These include the optimization of its chemical structure to improve its solubility and bioavailability, the development of novel drug delivery systems to enhance its efficacy in vivo, and the investigation of its potential applications in the treatment of other diseases, such as inflammatory and autoimmune disorders.
Conclusion:
In conclusion, 5-phenyl-2-(3-pyridinyl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine is a promising chemical compound with potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. Its potent activity against cancer cells and other diseases, combined with its low toxicity and high selectivity, make it a promising candidate for further research and development.

Scientific Research Applications

5-phenyl-2-(3-pyridinyl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit potent activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. Additionally, it has been found to possess antimicrobial, antifungal, and antiviral properties.